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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of soda lime in gas
analysis instrumentation, focusing on its role as a carbon dioxide (CO2z) absorbent. Detailed
protocols for evaluating its performance are also provided to ensure accurate and reliable gas
analysis in research and development settings.

Introduction to Soda Lime in Gas Analysis

Soda lime is a granular mixture of chemicals primarily used to remove CO: from gas streams.
[1] Its high absorption capacity and efficiency make it an essential component in various gas
analysis instruments, particularly in closed and semi-closed breathing circuits used in
anesthesia and respiratory research.[2][3] Understanding the chemical properties and
performance characteristics of soda lime is crucial for obtaining accurate measurements and
ensuring the safety of experimental subjects.

Chemical Composition and Reaction

Soda lime is predominantly composed of calcium hydroxide (Ca(OH)z), with smaller amounts
of sodium hydroxide (NaOH), potassium hydroxide (KOH), and water.[2][3] Silica is often added
to harden the granules and reduce dust formation.[2] The absorption of CO2z by soda lime is a
multi-step chemical reaction:

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b591003?utm_src=pdf-interest
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://media.intersurgical.com/Intersurgical/landing_pages/absorbents/pdfs/background/carbon-dioxide-absorbents-faqs.pdf
https://accessanesthesiology.mhmedical.com/content.aspx?sectionid=61586921&bookid=974
https://apps.dtic.mil/sti/tr/pdf/AD0605287.pdf
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://accessanesthesiology.mhmedical.com/content.aspx?sectionid=61586921&bookid=974
https://apps.dtic.mil/sti/tr/pdf/AD0605287.pdf
https://accessanesthesiology.mhmedical.com/content.aspx?sectionid=61586921&bookid=974
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Carbonic Acid Formation: Carbon dioxide first reacts with water in the soda lime to form
carbonic acid (Hz2COs).

» Neutralization: The strong bases, NaOH and KOH, act as catalysts, rapidly neutralizing the
carbonic acid to form sodium or potassium carbonates and water. This reaction is
exothermic, generating heat.[2]

o Regeneration and Final Product: The carbonates then react with calcium hydroxide to form
calcium carbonate (CaCOs), an insoluble precipitate, and regenerate the sodium or
potassium hydroxide.[2]

The overall reaction can be summarized as: CO2 + Ca(OH)2 — CaCOs + H20 + Heat[1]

Heat
CO:z (Gas) +H0 /
( H2COs (Carbonic Acid) + 2(NaOH/KOH Na2COs/K2COs |-
| NaOH / KOH (Catalyst)
H20 (in Soda Lime) + Ca(OH)2

Ca(OH): (in Soda Lime) CaCOs (Calcium Carbonate) )

Click to download full resolution via product page

Figure 1: Chemical reaction pathway of CO2 absorption by soda lime.

Applications in Gas Analysis Instrumentation

Soda lime is integral to several types of gas analysis instrumentation:

e Anesthesia Machines: In closed-circuit anesthesia, soda lime removes exhaled CO:2 from
the breathing circuit, allowing the safe rebreathing of anesthetic gases.[1]

o Respiratory Gas Analyzers: Used in physiological and metabolic studies to measure oxygen
consumption and carbon dioxide production, where the removal of CO2 from a gas stream is
necessary for accurate oxygen measurement.
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e Environmental Gas Monitoring: Employed in systems for monitoring air quality or in
controlled environment chambers where CO:z levels need to be regulated.

e Scuba Rebreathers: In closed-circuit diving, soda lime scrubs CO2 from the diver's exhaled
breath, enabling the recycling of breathing gas.[1]

Quantitative Performance Data

The efficiency of soda lime in absorbing CO: is influenced by several factors, including its
composition, granule size, moisture content, the temperature and humidity of the gas stream,
and the gas flow rate.

Parameter Value Reference

Typical Composition

Calcium Hydroxide (Ca(OH)2) ~80% [2][3]
Water (H20) ~15% [2][3]
Sodium Hydroxide (NaOH) ~5% [2][3]
Potassium Hydroxide (KOH) <0.1% [2]
) ) ~26 L of CO2 per 100 g of
CO2 Absorption Capacity ] [2]
soda lime
Optimal Moisture Content 12-19% [4]

Comparative Performance of CO2 Absorbents
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CO2 Absorption
Capacity

Absorbent

Notes Reference

Soda Lime High

Standard absorbent,
can produce 3]
Compound A with

certain anesthetics.

Approximately half
Amsorb® Plus
that of soda lime

Does not contain

strong bases,

reducing the risk of [3]
forming harmful

byproducts.

Experimental Protocols

Accurate evaluation of soda lime performance is critical for ensuring the reliability of gas

analysis instrumentation. The following are detailed protocols for key experiments.

Protocol for Determining CO2 Absorption Capacity

(Gravimetric Method)

This protocol outlines a gravimetric method to determine the maximum amount of CO:z that can

be absorbed by a given mass of soda lime.
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Preparation

Dry soda lime to a constant weight at 105°C

:

Weigh a precise amount of dried soda lime (W_initial)

:

Place soda lime in an absorption tube

Experiment

Pass a gas stream with a known CO:z concentration through the tube

:

Maintain constant flow rate, temperature, and humidity

:

Monitor the weight of the absorption tube periodically

Analysis

Continue until the weight of the tube no longer increases (saturation)

:

Record the final weight (W_final)

:

Calculate CO2 absorbed: W_C0O2 = W_final - W_initial

:

Calculate absorption capacity (g COz / g soda lime)

Click to download full resolution via product page

Figure 2: Workflow for determining CO2 absorption capacity by the gravimetric method.
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Materials:

e Drying oven

e Analytical balance

o Gas absorption tube

e Mass flow controllers

e Gas source with a known concentration of CO: (e.g., certified gas mixture)
e Humidity and temperature sensors

e Soda lime sample

Procedure:

o Preparation of Soda Lime: Dry the soda lime sample in an oven at 105°C until a constant
weight is achieved to remove any absorbed moisture.[5]

« Initial Weighing: Accurately weigh a specific amount of the dried soda lime and record this
as the initial weight (W_initial).[5]

o Assembly: Place the weighed soda lime into a gas absorption tube.

o Gas Exposure: Pass a gas stream with a known concentration of CO2z through the absorption
tube at a controlled flow rate, temperature, and humidity.

e Monitoring: At regular intervals, stop the gas flow and weigh the absorption tube.

o Saturation Point: Continue the experiment until the weight of the absorption tube remains
constant over several measurements, indicating that the soda lime is saturated with COx-.

o Final Weighing: Record the final constant weight as W_final.
» Calculation:

o The weight of CO2 absorbed is calculated as: W_COz2 = W _final - W_initial
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o The CO:z absorption capacity is then determined as: Capacity (g CO2/g soda lime) =
W_COz / W_initial

Protocol for Breakthrough Analysis

Breakthrough analysis is a dynamic method used to determine the operational performance
and breakthrough time of a CO2 absorbent under continuous flow conditions.
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Experimental Setup

Pack a column with a known amount of soda lime

A4

Connect the column to a gas delivery system

v Breakthrough Run

Place a CO2 analyzer at the outlet of the column Introduce a continuous flow of gas with a known CO:2 concentration (C_in)

[

Continuously monitor the CO2 concentration at the outlet (C_out)

Data A‘;lalysis

Plot C_out/ C_in versus time to generate the breakthrough curve

Y

Determine the breakthrough time (t_b) at a specified C_out/ C_in (e.g., 5%)

Y

Determine the saturation time (t_s) when C_out / C_in approaches 1

Y

Calculate the total amount of CO2 adsorbed until breakthrough

Click to download full resolution via product page

Figure 3: Experimental workflow for breakthrough analysis of soda lime.
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Materials:

e Adsorption column

o Mass flow controllers

e Gas source with a known concentration of CO2

e CO:2 gas analyzer (e.g., infrared gas analyzer)

» Data acquisition system

e Soda lime sample

Procedure:

e Column Packing: Pack a fixed-bed adsorption column with a known mass and bed length of
the soda lime granules.

» System Purge: Purge the system with an inert gas (e.g., nitrogen) to remove any residual air
and moisture.

e Gas Introduction: Introduce a continuous flow of a gas mixture with a constant and known
CO:z concentration (C_in) through the column at a specific flow rate and temperature.

o Outlet Monitoring: Continuously monitor and record the CO2 concentration at the outlet of the
column (C_out) using a COz analyzer.

o Breakthrough Curve Generation: Plot the normalized CO2z concentration (C_out/ C_in) as a
function of time. This plot represents the breakthrough curve.

o Data Interpretation:

o Breakthrough Time (t_b): The time at which the outlet CO2 concentration reaches a
predefined small fraction of the inlet concentration (e.g., 5%). This indicates the point at
which the absorbent can no longer effectively remove the COa.
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o Saturation Time (t_s): The time at which the outlet CO2 concentration is nearly equal to the

inlet concentration, indicating that the absorbent is fully saturated.

o Adsorption Capacity: The total amount of CO2 adsorbed can be calculated by integrating

the area above the breakthrough curve.

Logical Workflow for Absorbent Selection

The selection of a suitable COz absorbent for a specific gas analysis application depends on
several factors. The following diagram illustrates a logical workflow for this decision-making

process.

S

( Required CO2 Absorption Capacity ) (Presence of Reactive Gases (e.g., Anesthetics)) (Operating Conditions (Temp, Humidity, Flow Rate))

Evaluate Soda Lime

Fails on reactive gases or other critical parameter

Evaluate Alternative Absorbents (e.g., Amsorb®)

o suitable absorbent found

(COS( and Availability)

Meets all requirements

Meets all requirements

Click to download full resolution via product page

Figure 4: Decision workflow for selecting a CO2 absorbent.

Safety, Handling, and Disposal
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» Handling: Soda lime is caustic and can cause irritation or burns upon contact with skin,
eyes, or the respiratory tract. Always handle soda lime in a well-ventilated area and wear
appropriate personal protective equipment (PPE), including gloves and safety glasses.[6]

» Storage: Store soda lime in a cool, dry place in a tightly sealed container to prevent
absorption of atmospheric CO2 and moisture, which can reduce its effectiveness.

o Disposal: Exhausted soda lime is primarily composed of calcium carbonate, which is
generally considered non-hazardous. However, it may contain residual hydroxides. Dispose
of used soda lime in accordance with local regulations for chemical waste.[1] It is important
to note that exhausted soda lime cannot be regenerated for reuse in clinical or high-
precision applications.

By following these application notes and protocols, researchers, scientists, and drug
development professionals can effectively utilize soda lime in their gas analysis
instrumentation, ensuring accurate results and safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b591003#application-of-soda-lime-in-gas-analysis-
instrumentation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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